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Compound of Interest

Compound Name: Antibacterial agent 31

Cat. No.: B13910116

The proper management and disposal of Antibacterial Agent 31 are critical for ensuring
laboratory safety and environmental protection. This guide provides detailed, step-by-step
procedures for researchers, scientists, and drug development professionals to handle and
dispose of this compound safely, minimizing exposure risks and preventing environmental
contamination. Adherence to these protocols is essential due to the agent's inherent hazards.

Immediate Safety and Handling Precautions

Antibacterial Agent 31 is classified as harmful if swallowed and is very toxic to aquatic life
with long-lasting effects[1]. All personnel handling this compound must be thoroughly trained on
its risks and the proper safety procedures.

Personal Protective Equipment (PPE): When handling Antibacterial Agent 31, the following
PPE is mandatory:

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Chemical-resistant protective gloves[1].

Body Protection: Impervious clothing, such as a lab coat[1].

Respiratory Protection: A suitable respirator should be used when there is a risk of inhaling
dust or aerosols[1].

Handling Guidelines:
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Key Data and Hazard Summary

Wash hands and any exposed skin thoroughly after handling[1].

Avoid all direct contact with the skin and eyes, and prevent inhalation of dust or aerosols[1].
Work in a well-ventilated area, preferably within a chemical fume hood[1].

Do not eat, drink, or smoke in areas where the agent is handled or stored[1].

Prevent the compound from being released into the environment[1].

The following table summarizes the essential quantitative data and classifications for

Antibacterial Agent 31.

Property Value / Classification Reference
CAS Number 2719842-14-3 [1]
Molecular Formula C13H12CI2N203S [1]
Molecular Weight 347.22 g/mol [1]

GHS Hazard Statements

H302: Harmful if
swallowedH410: Very toxic to
aquatic life with long lasting

effects

[1]

Storage Conditions

Powder: -20°ClIn Solvent:
-80°CKeep container tightly
sealed in a cool, well-
ventilated area away from

sunlight and ignition sources.

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[1]

Step-by-Step Disposal Procedures

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://www.benchchem.com/product/b13910116?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13910116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The primary disposal method for Antibacterial Agent 31 and its associated waste is through

an approved hazardous waste disposal facility[1]. Do not dispose of this agent down the drain

or in regular trash.

Disposal of Unused or Expired Agent (Pure Compound)

Do Not Attempt Neutralization: Avoid mixing with strong acids, alkalis, or other reactive
chemicals in an attempt to deactivate the agent, as this can lead to unknown hazardous
reactions[1].

Secure Packaging: Ensure the primary container holding the agent is tightly sealed and
clearly labeled as "Hazardous Waste: Antibacterial Agent 31".

Secondary Containment: Place the sealed primary container into a larger, durable, and leak-
proof secondary container.

Storage Pending Disposal: Store the container in a designated, secure hazardous waste
accumulation area, away from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste contractor to arrange for proper disposal.

Disposal of Contaminated Labware and PPE

Solid Waste Segregation: All disposable items that have come into contact with
Antibacterial Agent 31 (e.g., gloves, pipette tips, flasks, paper towels) must be treated as
hazardous waste.

Collection: Place contaminated solid waste into a designated, clearly labeled, and durable
hazardous waste bag or container. Do not mix with non-hazardous laboratory trash.

Disposal: Once the container is full, seal it and arrange for its disposal through your EHS
office or a certified waste management provider.

Disposal of Liquid Waste (Solutions)

Waste Collection: Collect all liquid waste containing Antibacterial Agent 31 in a dedicated,
sealed, and properly labeled hazardous waste container. The label should clearly identify the
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contents and associated hazards.

e Avoid Mixing: Do not mix this waste stream with other chemical wastes unless explicitly
permitted by your institution's EHS guidelines.

» Storage and Disposal: Store the sealed container in a designated hazardous waste area with
secondary containment to prevent spills. Arrange for pickup and disposal by a licensed
hazardous waste contractor.

Emergency Spill Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.
Ensure the area is well-ventilated[1].

o Wear Full PPE: Before addressing the spill, don all required personal protective equipment,
including a respirator, safety goggles, impervious clothing, and gloves[1].

o Contain the Spill: Prevent the spill from spreading or entering drains or water courses[1]. Use
a liquid-binding material (such as diatomite or universal binders) for liquid spills[1]. For solid
spills, carefully sweep or scoop the material to avoid creating dust.

o Collect Spillage: Carefully collect all contaminated materials and spilled agent into a
designated hazardous waste container[1].

o Decontaminate Area: Clean the spill area thoroughly with an appropriate solvent or
detergent, and collect the cleaning materials as hazardous waste.

o Report the Incident: Report the spill to your laboratory supervisor and institutional EHS
department according to your facility's protocols.

Experimental Deactivation Protocols

No specific, validated experimental protocols for the chemical deactivation of Antibacterial
Agent 31 are available in the provided search results. General methods for antibiotic
deactivation, such as enzymatic hydrolysis or chemical modification, exist for other classes of
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antibiotics but cannot be safely applied to this specific agent without a validated procedure[2][3]

[4].

Recommendation: Due to the compound's hazardous nature and high aquatic toxicity,
attempting chemical deactivation without a proven protocol is strongly discouraged. The
recommended and safest procedure is to collect all waste streams containing Antibacterial
Agent 31 and dispose of them through a licensed hazardous waste management facility[1].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of waste
generated from working with Antibacterial Agent 31.
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Caption: Workflow for safe segregation and disposal of Antibacterial Agent 31 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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